
In-Depth Technical Guide: Characterization of
Ceftriaxone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Disperse blue 284

Cat. No.: B12363496 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Initial Note on Molecular Formula: This technical guide focuses on the characterization of the

well-established third-generation cephalosporin antibiotic, Ceftriaxone. The user-provided

molecular formula, C17H19N5O6S, does not correspond to Ceftriaxone. Based on the context

of a therapeutic agent, this guide proceeds with the characterization of Ceftriaxone, which has

the molecular formula C18H18N8O7S3.

Executive Summary
Ceftriaxone is a widely utilized beta-lactam antibiotic with a broad spectrum of activity against

Gram-positive and Gram-negative bacteria.[1][2] Its primary mechanism of action involves the

inhibition of bacterial cell wall synthesis, leading to bacterial cell lysis and death.[3] Beyond its

antimicrobial properties, recent research has unveiled its neuroprotective effects through the

modulation of glutamate transport signaling pathways. This guide provides a comprehensive

overview of the physicochemical properties, mechanism of action, quantitative pharmacological

data, and detailed experimental protocols for the characterization of Ceftriaxone.

Physicochemical Properties
Ceftriaxone is a white to yellowish crystalline powder.[4] It is freely soluble in water, sparingly

soluble in methanol, and very slightly soluble in ethanol.[4]
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Property Value Reference

Molecular Formula C18H18N8O7S3

Molecular Weight 554.58 g/mol

IUPAC Name

(6R,7R)-7-[[2-(2-amino-1,3-

thiazol-4-yl)-2-

methoxyiminoacetyl]amino]-3-

[(2-methyl-5,6-dioxo-1,2,4-

triazin-3-yl)sulfanylmethyl]-8-

oxo-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid

Appearance
White to yellowish crystalline

powder
[4]

Solubility

Freely soluble in water,

sparingly soluble in methanol,

very slightly soluble in ethanol.

[4]

Mechanism of Action
Antimicrobial Action: Inhibition of Peptidoglycan
Synthesis
Ceftriaxone's bactericidal activity stems from its ability to inhibit the synthesis of the bacterial

cell wall.[3] It specifically targets and acylates penicillin-binding proteins (PBPs), which are

bacterial enzymes essential for the final steps of peptidoglycan synthesis. Peptidoglycan, a

vital component of the bacterial cell wall, is a polymer of alternating N-acetylglucosamine

(NAG) and N-acetylmuramic acid (NAM) residues cross-linked by short peptides.[5] By binding

to PBPs, Ceftriaxone blocks the transpeptidation step, preventing the cross-linking of the

peptide chains. This disruption of the cell wall's integrity leads to cell lysis and death.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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